2-[(4-ethylphenyl)amino]-4'-methyl-2'-(4-morpholinyl)-4,5'-bipyrimidin-6(1H)-one

• IUPAC Name: 2-(4-ethylanilino)-4-(4-methyl-2-morpholin-4-ylpyrimidin-5-yl)-1H-pyrimidin-6-one
• InChI: InChI=1S/C21H24N6O2/c1-3-15-4-6-16(7-5-15)24-20-25-18(12-19(28)26-20)17-13-22-21(23-14(17)2)27-8-10-29-11-9-27/h4-7,12-13H,3,8-11H2,1-2H3,(H2,24,25,26,28)
• InChI Key: UAUNHOMCGWIDSJ-UHFFFAOYSA-N
• Canonical SMILES: CCC1=CC=C(C=C1)NC2=NC(=CC(=O)N2)C3=CN=C(N=C3C)N4CCOCC4
• Molecular Formula: C21H24N6O2
• Molecular Weight: 392.5 g/mol

Description

2-[(4-ethylphenyl)amino]-4'-methyl-2'-(4-morpholinyl)-4,5'-bipyrimidin-6(1H)-one, also known as EMA401, is a small molecule drug that has been developed for the treatment of neuropathic pain. Neuropathic pain is a type of chronic pain that is caused by damage or dysfunction of the nervous system. It can be a debilitating condition that significantly impacts the quality of life of those affected. EMA401 has been shown to be effective in preclinical studies and is currently undergoing clinical trials.

Mechanism of Action

The mechanism of action of 2-[(4-ethylphenyl)amino]-4'-methyl-2'-(4-morpholinyl)-4,5'-bipyrimidin-6(1H)-one involves the inhibition of the angiotensin II type 2 receptor. This receptor is found in the nervous system and is involved in the regulation of pain signaling. By blocking this receptor, 2-[(4-ethylphenyl)amino]-4'-methyl-2'-(4-morpholinyl)-4,5'-bipyrimidin-6(1H)-one reduces the activity of pain signaling pathways, leading to a reduction in neuropathic pain.
Biochemical and Physiological Effects:
2-[(4-ethylphenyl)amino]-4'-methyl-2'-(4-morpholinyl)-4,5'-bipyrimidin-6(1H)-one has been shown to have a number of biochemical and physiological effects in preclinical models. It has been shown to reduce the expression of pain-related genes in the dorsal root ganglia, which are involved in the transmission of pain signals. 2-[(4-ethylphenyl)amino]-4'-methyl-2'-(4-morpholinyl)-4,5'-bipyrimidin-6(1H)-one has also been shown to reduce the activity of glial cells, which play a role in the development and maintenance of neuropathic pain.

Advantages and Limitations for Lab Experiments

One advantage of 2-[(4-ethylphenyl)amino]-4'-methyl-2'-(4-morpholinyl)-4,5'-bipyrimidin-6(1H)-one is that it has been extensively studied in preclinical models of neuropathic pain, and has been shown to be effective in reducing pain in these models. However, one limitation of 2-[(4-ethylphenyl)amino]-4'-methyl-2'-(4-morpholinyl)-4,5'-bipyrimidin-6(1H)-one is that it is a small molecule drug, which can limit its efficacy and specificity in vivo.

Future Directions

There are several future directions for the development of 2-[(4-ethylphenyl)amino]-4'-methyl-2'-(4-morpholinyl)-4,5'-bipyrimidin-6(1H)-one. One potential direction is the development of more potent and selective inhibitors of the angiotensin II type 2 receptor. Another direction is the investigation of the use of 2-[(4-ethylphenyl)amino]-4'-methyl-2'-(4-morpholinyl)-4,5'-bipyrimidin-6(1H)-one in combination with other drugs for the treatment of neuropathic pain. Finally, the development of novel drug delivery systems for 2-[(4-ethylphenyl)amino]-4'-methyl-2'-(4-morpholinyl)-4,5'-bipyrimidin-6(1H)-one may also be an area of future research.

Synthesis Methods

The synthesis of 2-[(4-ethylphenyl)amino]-4'-methyl-2'-(4-morpholinyl)-4,5'-bipyrimidin-6(1H)-one involves several steps, including the reaction of 4-ethylacetophenone with ethyl chloroformate to form an intermediate, which is then reacted with 4-aminobenzonitrile to produce the key intermediate. This intermediate is then reacted with morpholine and 2-chloro-4,5-dicyano-1,6-naphthyridine to form 2-[(4-ethylphenyl)amino]-4'-methyl-2'-(4-morpholinyl)-4,5'-bipyrimidin-6(1H)-one.

Scientific Research Applications

2-[(4-ethylphenyl)amino]-4'-methyl-2'-(4-morpholinyl)-4,5'-bipyrimidin-6(1H)-one has been extensively studied in preclinical models of neuropathic pain. It has been shown to be effective in reducing pain in animal models of nerve injury, chemotherapy-induced neuropathy, and diabetic neuropathy. 2-[(4-ethylphenyl)amino]-4'-methyl-2'-(4-morpholinyl)-4,5'-bipyrimidin-6(1H)-one works by blocking the activity of a protein called the angiotensin II type 2 receptor, which is involved in the development and maintenance of neuropathic pain.